2-Cyclohexyl-N-(3-{[1,3]thiazolo[5,4-B]pyridin-2-YL}phenyl)acetamide

• Molecular Formula: C20H21N3OS
• Molecular Weight: 351.5 g/mol
• IUPAC Name: 2-cyclohexyl-N-[3-([1,3]thiazolo[5,4-b]pyridin-2-yl)phenyl]acetamide
• InChI: InChI=1S/C20H21N3OS/c24-18(12-14-6-2-1-3-7-14)22-16-9-4-8-15(13-16)19-23-17-10-5-11-21-20(17)25-19/h4-5,8-11,13-14H,1-3,6-7,12H2,(H,22,24)
• InChI Key: RHVGRCYTUCZQHH-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)CC(=O)NC2=CC=CC(=C2)C3=NC4=C(S3)N=CC=C4

Description

2-Cyclohexyl-N-(3-{[1,3]thiazolo[5,4-B]pyridin-2-YL}phenyl)acetamide is a complex organic compound that belongs to the class of thiazolo[5,4-B]pyridines. These compounds are known for their diverse pharmacological activities and are often used in medicinal chemistry for drug development. The structure of this compound includes a cyclohexyl group, a thiazolo[5,4-B]pyridine moiety, and a phenylacetamide group, making it a unique and potentially bioactive molecule.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Cyclohexyl-N-(3-{[1,3]thiazolo[5,4-B]pyridin-2-YL}phenyl)acetamide typically involves the following steps:

• Formation of the Thiazolo[5,4-B]pyridine Core: : This can be achieved through the annulation of a thiazole ring to a pyridine derivative. Common starting materials include pyridine-2-amine and thiazole-4-carboxylic acid. The reaction is often carried out in the presence of a dehydrating agent such as phosphorus oxychloride (POCl3) under reflux conditions .

• Introduction of the Phenylacetamide Group: : The phenylacetamide group can be introduced through an acylation reaction. This involves the reaction of the thiazolo[5,4-B]pyridine core with phenylacetyl chloride in the presence of a base such as triethylamine (TEA) in an organic solvent like dichloromethane (DCM) .

• Cyclohexyl Substitution: : The final step involves the substitution of a cyclohexyl group onto the nitrogen atom of the acetamide. This can be achieved through a nucleophilic substitution reaction using cyclohexylamine and the phenylacetamide derivative in the presence of a coupling agent like N,N’-dicyclohexylcarbodiimide (DCC) .

Industrial Production Methods

Industrial production of this compound would likely follow similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated synthesis platforms can enhance the efficiency and yield of the production process. Additionally, optimization of reaction conditions, such as temperature, pressure, and solvent choice, can further improve the scalability of the synthesis .

Chemical Reactions Analysis

Types of Reactions

• Oxidation: : The compound can undergo oxidation reactions, particularly at the thiazole ring. Common oxidizing agents include potassium permanganate (KMnO4) and hydrogen peroxide (H2O2) .

• Reduction: : Reduction reactions can occur at the pyridine ring, often using reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) .

• Substitution: : The compound can participate in nucleophilic substitution reactions, especially at the amide nitrogen. Reagents such as alkyl halides can be used for this purpose .

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4) in an acidic medium.

Reduction: Lithium aluminum hydride (LiAlH4) in anhydrous ether.

Substitution: Alkyl halides in the presence of a base like sodium hydride (NaH).

Major Products

Oxidation: Formation of sulfoxides or sulfones.

Reduction: Formation of reduced pyridine derivatives.

Substitution: Formation of N-alkylated amides.

Scientific Research Applications

2-Cyclohexyl-N-(3-{[1,3]thiazolo[5,4-B]pyridin-2-YL}phenyl)acetamide has several scientific research applications:

• Medicinal Chemistry: : The compound is studied for its potential as a drug candidate due to its diverse pharmacological activities, including antimicrobial, anti-inflammatory, and anticancer properties .

• Biological Research: : It is used in biological assays to study its effects on various cellular pathways and molecular targets .

• Chemical Biology: : The compound serves as a probe to investigate the structure-activity relationships (SAR) of thiazolo[5,4-B]pyridine derivatives .

• Industrial Applications: : It is explored for its potential use in the development of new materials and chemical processes .

Mechanism of Action

The mechanism of action of 2-Cyclohexyl-N-(3-{[1,3]thiazolo[5,4-B]pyridin-2-YL}phenyl)acetamide involves its interaction with specific molecular targets and pathways:

• Molecular Targets: : The compound is known to interact with enzymes and receptors involved in inflammation, microbial growth, and cancer cell proliferation .

• Pathways Involved: : It modulates signaling pathways such as the NF-κB pathway, MAPK pathway, and PI3K/Akt pathway, leading to its observed biological effects.

Comparison with Similar Compounds

Similar Compounds

• Thiazolo[4,5-B]pyridines: : These compounds share a similar core structure but differ in their substituents, leading to variations in their biological activities.

• Pyridine Derivatives: : Compounds like pyridine-2-amine and pyridine-3-carboxamide have similar structural features but lack the thiazole ring, resulting in different pharmacological profiles.

• Phenylacetamides: : These compounds have a similar amide linkage but differ in their aromatic substituents, affecting their chemical reactivity and biological properties.

Uniqueness

2-Cyclohexyl-N-(3-{[1,3]thiazolo[5,4-B]pyridin-2-YL}phenyl)acetamide is unique due to its combination of a cyclohexyl group, a thiazolo[5,4-B]pyridine core, and a phenylacetamide moiety. This unique structure contributes to its diverse pharmacological activities and potential as a drug candidate.